Cas no 89825-36-5 (hexahydrofuro3,2-bfuran-3,6-diol)
Hexahydrofuro[3,2-b]furan-3,6-diol is a bicyclic furan derivative characterized by its saturated furan rings and dual hydroxyl functional groups. This compound exhibits high reactivity due to its strained ring system and polar hydroxyl groups, making it a valuable intermediate in organic synthesis. Its rigid molecular structure contributes to stereochemical control in asymmetric reactions, while the hydroxyl groups enable further functionalization, such as esterification or etherification. The compound's stability under mild conditions and compatibility with diverse reaction environments enhance its utility in pharmaceutical and fine chemical applications. Its potential as a chiral building block further underscores its significance in stereoselective synthesis.
89825-36-5 structure
Product Name:hexahydrofuro3,2-bfuran-3,6-diol
CAS No:89825-36-5
MF:C6H10O4
MW:146.141202449799
MDL:MFCD00128272
CID:3048477
PubChem ID:99937
Update Time:2025-06-27
hexahydrofuro3,2-bfuran-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- hexahydrofuro[3,2-b]furan-3,6-diol
- hexahydrofuro3,2-bfuran-3,6-diol
- 641-74-7
- BCP13451
- DB-054788
- SY003633
- 211-374-1
- D-Iditol, 1,4:3,6-dianhydro-
- 1,4:3,6-Dianhydromannitol
- D-Sorbitol, 1,4:3,6-dianhydro
- D-Isosorbide; Dianhydro-D-glucitol;Dianhydrosorbitol
- EN300-20516
- DB-054622
- NSC-231906
- 1,4-3,6-Dianhydromannitol
- Mannitol, 1,4:3,6-dianhydro-
- Hexahydro-furo[3,2-b]furan-3,6-diol
- NSC270938
- (3R,3aR,6R,6aR)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
- Mannitol,1,4:3,6-dianhydro-
- SCHEMBL244589
- NSC231906
- 89825-36-5
- SY263338
- NSC 270938
- Oprea1_439690
- DTXSID801031676
- NS00079670
- MFCD10698761
- EINECS 211-374-1
- CS-11040
- 28218-68-0
- CS-0077330
- 2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3,6-diol
- NSC-270938
- 28948-16-5
- MFCD32202826
- D-Mannitol,4:3,6-dianhydro-
- (3S,3aR,6S)-Hexahydrofuro[3,2-b]furan-3,6-diol
- EINECS 248-906-7
- AKOS009031419
-
- MDL: MFCD00128272
- Inchi: 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2
- InChI Key: KLDXJTOLSGUMSJ-UHFFFAOYSA-N
- SMILES: O1CC(C2C1C(CO2)O)O
Computed Properties
- Exact Mass: 146.05790880Da
- Monoisotopic Mass: 146.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 58.9Ų
hexahydrofuro3,2-bfuran-3,6-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM542585-10g |
Hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 95%+ | 10g |
$163 | 2024-07-21 | |
| Enamine | EN300-20516-0.1g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 0.1g |
$23.0 | 2023-09-16 | ||
| Enamine | EN300-20516-0.25g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 0.25g |
$24.0 | 2023-09-16 | ||
| Enamine | EN300-20516-0.5g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 0.5g |
$25.0 | 2023-09-16 | ||
| Enamine | EN300-20516-1.0g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 1g |
$28.0 | 2023-05-31 | ||
| Enamine | EN300-20516-2.5g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 2.5g |
$55.0 | 2023-09-16 | ||
| Enamine | EN300-20516-5.0g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 5g |
$108.0 | 2023-05-31 | ||
| Enamine | EN300-20516-10.0g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 10g |
$200.0 | 2023-05-31 | ||
| Enamine | EN300-20516-0.05g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 0.05g |
$21.0 | 2023-09-16 | ||
| Enamine | EN300-20516-1g |
hexahydrofuro[3,2-b]furan-3,6-diol |
89825-36-5 | 1g |
$28.0 | 2023-09-16 |
hexahydrofuro3,2-bfuran-3,6-diol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
89825-36-5 (hexahydrofuro3,2-bfuran-3,6-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk